Cas no 1260663-77-1 (5-Fluoro-2-(trifluoromethyl)pyridin-4-amine)

• Product Name: 5-Fluoro-2-(trifluoromethyl)pyridin-4-amine
• CAS No: 1260663-77-1
• MF: C₆H₄F₄N₂
• MW: 180.102974891663
• MDL: MFCD18250754
• CID: 4770604
• PubChem ID: 72213528
• Update Time: 2026-02-26

5-Fluoro-2-(trifluoromethyl)pyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• 5-FLUORO-2-(TRIFLUOROMETHYL)PYRIDIN-4-AMINE
• AB73598
• SB21361
• 4-Amino-5-fluoro-2-(trifluoromethyl)pyridine
• PS-20225
• Z1255449209
• 1260663-77-1
• CS-0310354
• C91250
• MFCD18250754
• SCHEMBL16094977
• EN300-4265924
• 5-Fluoro-2-(trifluoromethyl)pyridin-4-amine

• MDL： MFCD18250754
• Inchi： 1S/C6H4F4N2/c7-3-2-12-5(1-4(3)11)6(8,9)10/h1-2H,(H2,11,12)
• InChI Key： UXLQUFVYDUXVTJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=CN=1)F)N)(F)F

Computed Properties

• Exact Mass: 180.03106078g/mol
• Monoisotopic Mass: 180.03106078g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 38.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Aminopyridines and derivatives

Additional information on 5-Fluoro-2-(trifluoromethyl)pyridin-4-amine

Professional Introduction to 5-Fluoro-2-(trifluoromethyl)pyridin-4-amine (CAS No. 1260663-77-1)

5-Fluoro-2-(trifluoromethyl)pyridin-4-amine, identified by the CAS number 1260663-77-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine class of heterocyclic aromatic compounds, characterized by a nitrogen atom embedded within a six-membered ring structure. The presence of both fluoro and trifluoromethyl substituents on the pyridine ring imparts unique electronic and steric properties, making it a valuable intermediate in the synthesis of various biologically active molecules.

The< strong>fluoro group, specifically at the 5-position of the pyridine ring, is known for its ability to modulate metabolic pathways and enhance binding affinity in biological targets. This property has been extensively exploited in drug design, where fluorine atoms can improve pharmacokinetic profiles, such as bioavailability and metabolic stability. The trifluoromethyl group, located at the 2-position, further contributes to the compound's reactivity and stability, often serving as a key structural feature in molecules designed to interact with enzymes or receptors.

In recent years, 5-Fluoro-2-(trifluoromethyl)pyridin-4-amine has been utilized in the development of novel therapeutic agents targeting various diseases. One notable area of research involves its application in oncology, where it serves as a precursor for inhibitors of kinases and other enzymes overexpressed in cancer cells. The combination of fluorine and trifluoromethyl groups enhances the compound's ability to penetrate the cell membrane and exert its therapeutic effects.

Recent studies have highlighted the compound's potential in designing small-molecule inhibitors for neurological disorders. The unique electronic properties of the< strong>fluoro- and trifluoromethyl-substituted pyridine ring allow for precise tuning of binding interactions with neurological targets. This has led to promising results in preclinical trials for conditions such as Alzheimer's disease and Parkinson's disease, where modulating specific neurotransmitter pathways is crucial.

The agrochemical industry has also recognized the significance of 5-Fluoro-2-(trifluoromethyl)pyridin-4-amine. Its structural features make it an effective building block for developing advanced pesticides and herbicides. These compounds often exhibit enhanced resistance to environmental degradation, ensuring prolonged efficacy in agricultural applications. The< strong>fluoro group contributes to improved soil stability, while the trifluoromethyl group enhances target specificity, minimizing off-target effects on non-target organisms.

The synthesis of 5-Fluoro-2-(trifluoromethyl)pyridin-4-amine involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, including cross-coupling reactions and palladium-catalyzed transformations, are commonly employed to achieve high yields and purity. The introduction of fluorine and trifluoromethyl groups often necessitates specialized techniques due to their high reactivity and sensitivity to moisture or air.

In conclusion, 5-Fluoro-2-(trifluoromethyl)pyridin-4-amine(CAS No. 1260663-77-1) is a versatile compound with broad applications in pharmaceuticals and agrochemicals. Its unique structural features enable its use as an intermediate in synthesizing biologically active molecules with improved pharmacokinetic properties. Ongoing research continues to uncover new therapeutic possibilities, making this compound a cornerstone in modern drug discovery efforts.